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Compound of Interest

Compound Name: MRS1186

Cat. No.: B1677538 Get Quote

Essential safety and logistical information for the proper disposal of the research compound

MRS1186.

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of novel chemical entities are paramount to ensuring a safe and

compliant laboratory environment. This guide provides a detailed protocol for the disposal of

MRS1186, a potent and selective human Adenosine A3 receptor (hA3AR) antagonist. In the

absence of a specific Safety Data Sheet (SDS) for MRS1186, this document outlines a

conservative approach based on established best practices for the disposal of research-grade

organic compounds.

Quantitative Data Summary
While a comprehensive hazard profile for MRS1186 is not readily available, the following

quantitative data has been compiled from vendor information to inform handling and

experimental design.
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Property Value

Molecular Formula C₁₆H₁₂ClN₅O₂

Molecular Weight 341.75 g/mol

Ki for hA3AR 7.66 nM

CAS Number 183721-03-1

Storage (Lyophilized) -20°C, desiccated

Storage (In Solution) -20°C, use within 1 month

Experimental Protocols: A General Framework for
Disposal
The following step-by-step guide is a general protocol for the disposal of research chemicals

like MRS1186 where a specific SDS is unavailable. This procedure should be adapted to

comply with your institution's specific hazardous waste management policies.

1. Hazard Assessment and Personal Protective Equipment (PPE):

Assumption of Hazard: In the absence of specific data, treat MRS1186 as a hazardous

substance. Assume it may be toxic, an irritant, and harmful to the environment.

Required PPE: At a minimum, wear standard laboratory PPE, including a lab coat, safety

goggles, and nitrile gloves.[1] All handling of the solid compound or its solutions should be

conducted in a certified chemical fume hood to prevent inhalation.[1]

2. Waste Segregation and Collection:

Designated Waste Container: All solid waste contaminated with MRS1186 (e.g., weighing

paper, pipette tips, gloves) should be placed in a designated, sealed, and clearly labeled

hazardous waste container.[2]

Liquid Waste: Solutions containing MRS1186 should be collected in a separate, sealed, and

properly labeled liquid hazardous waste container.[1][3] Do not mix with other waste streams

unless compatibility is known.
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Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name

"MRS1186," and an approximate concentration and quantity.

3. Disposal of Empty Containers:

Triple Rinsing: Empty containers that held MRS1186 should be triple-rinsed with a suitable

solvent (e.g., ethanol or acetone).

Rinsate Collection: The rinsate from this process must be collected and disposed of as

hazardous liquid waste.

Container Disposal: After triple rinsing and air-drying, deface the original label and dispose of

the container according to your institution's guidelines for non-hazardous lab glass or plastic.

4. Spill Management:

Small Spills: For small spills of solid MRS1186, carefully sweep or vacuum the material into

a hazardous waste container. For small liquid spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it in the hazardous waste container.

Large Spills: In the event of a large spill, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department immediately.

5. Final Disposal:

Contact EHS: All collected hazardous waste containing MRS1186 must be disposed of

through your institution's EHS-approved hazardous waste management program. Do not

pour MRS1186 solutions down the drain or dispose of solid waste in the regular trash.

Visualizing the Disposal Workflow
The following flowchart illustrates the decision-making process for the proper disposal of a

research chemical like MRS1186.
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Start: Need to dispose of MRS1186

Is a specific Safety Data Sheet (SDS) available?

Follow specific disposal instructions in SDS

Yes

Assume compound is hazardous. Treat with caution.

No

Arrange for disposal through institutional EHS program

Wear appropriate PPE (lab coat, gloves, goggles)

Handle in a chemical fume hood

Segregate solid and liquid waste into labeled hazardous waste containers

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for MRS1186.
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By adhering to these conservative, yet essential, disposal procedures, researchers can ensure

the safety of themselves and their colleagues while maintaining a compliant and

environmentally responsible laboratory. Always consult with your institution's Environmental

Health and Safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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